[(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-Acetyloxy-1-hydroxy-10,14,17,17-tetramethyl-11-oxo-9,12,15-tris(2,2,2-trichloroethoxycarbonyloxy)-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate

• IUPAC Name: [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1-hydroxy-10,14,17,17-tetramethyl-11-oxo-9,12,15-tris(2,2,2-trichloroethoxycarbonyloxy)-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• InChI: InChI=1S/C38H39Cl9O16/c1-17-20(59-29(51)56-14-36(39,40)41)12-35(54)27(62-28(50)19-9-7-6-8-10-19)25-33(5,26(49)24(23(17)32(35,3)4)61-31(53)58-16-38(45,46)47)21(60-30(52)57-15-37(42,43)44)11-22-34(25,13-55-22)63-18(2)48/h6-10,20-22,24-25,27,54H,11-16H2,1-5H3/t20-,21-,22+,24+,25-,27-,33+,34-,35+/m0/s1
• InChI Key: HLCSYHHJEMPKSY-RRKHLBDSSA-N
• Canonical SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)OCC(Cl)(Cl)Cl)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)OCC(Cl)(Cl)Cl)C)OC(=O)OCC(Cl)(Cl)Cl
• Isomeric SMILES: CC1=C2[C@H](C(=O)[C@@]3([C@H](C[C@@H]4[C@]([C@H]3[C@@H]([C@@](C2(C)C)(C[C@@H]1OC(=O)OCC(Cl)(Cl)Cl)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)OCC(Cl)(Cl)Cl)C)OC(=O)OCC(Cl)(Cl)Cl
• Molecular Formula: C38H39Cl9O16
• Molecular Weight: 1070.8 g/mol

Description

The compound you mentioned, [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-Acetyloxy-1-hydroxy-10,14,17,17-tetramethyl-11-oxo-9,12,15-tris(2,2,2-trichloroethoxycarbonyloxy)-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate, is a complex organic molecule. Its molecular formula is C29H34O9 and it has a molecular weight of 526.6 g/mol.

Physical and Chemical Properties

The compound has a molecular weight of 526.6 g/mol. It has 2 hydrogen bond donors and 9 hydrogen bond acceptors. Its topological polar surface area is 129 Ų. It has a complexity of 1110.

Scientific Research Applications

Pharmacological Research Applications

Complex organic molecules, similar to the one described, are often studied for their potential as therapeutic agents. Research in this area could involve understanding their metabolic pathways, interaction with biological receptors, and potential as drug candidates. For instance, studies on compounds like amitriptyline and nortriptyline explore oxidative metabolism and the production of various metabolites, highlighting the importance of understanding compound metabolism in drug development (Breyer-Pfaff, 2004).

Material Science Applications

In material science, the focus could be on the synthesis and characterization of complex compounds for various applications, including organic light-emitting diodes (OLEDs) and other electronic devices. Research on compounds like BODIPY-based materials demonstrates their potential as platforms for sensors, organic thin-film transistors, and photovoltaics (Squeo & Pasini, 2020).

Environmental Science Applications

In environmental science, the research might involve studying the degradation and detoxification of hazardous organic pollutants. Studies on the removal of carcinogenic contaminants like benzo[a]pyrene by bifidobacteria and lactic acid bacteria (LAB) illustrate the potential of biological methods for detoxification in food systems (Shoukat, 2020).